BENGHE Foundational & Exploratory

Check Availability & Pricing

fumaramide safety data sheet and handling
precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fumaramide

Cat. No.: B1208544

An In-Depth Technical Guide to the Safety and Handling of Fumaramide

Disclaimer: This document is intended for informational purposes for researchers, scientists,
and drug development professionals. It synthesizes available safety data. Always consult the
most recent Safety Data Sheet (SDS) from your supplier before handling any chemical and
adhere to all institutional and regulatory safety protocols.

A Note on Available Data

A specific Safety Data Sheet (SDS) for Fumaramide indicates that the substance does not
meet the criteria for classification in any hazard class according to Regulation (EC) No
1272/2008[1]. However, this SDS provides limited toxicological and detailed handling
information. Fumaramide is the diamide derivative of fumaric acid. The SDS for fumaric acid, a
structurally related compound, identifies it as a Category 2A eye irritant and a combustible
dust[2][3][4][5]-

Given the lack of extensive data on fumaramide, and its structural relationship to fumaric acid,
this guide incorporates the specific data for fumaramide where available and supplements it
with the handling, personal protection, and emergency response precautions recommended for
fumaric acid as a matter of scientific prudence and best safety practice.

Identification
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Identifier Data Source(s)
Chemical Name Fumaramide [L161711819]
(2E)-2-butenediamide, Fumaric
Synonyms o [6][7]
diamide
CAS Number 627-64-5 [L1e1r7181el
EC Number 211-007-5 [1]
Molecular Formula CaHsN20:2 [L][61[71[8]
Molecular Weight 114.10 g/mol [718]
For research and laboratory
Recommended Use [1][8]
use only.

Hazard Identification
GHS Classification - Fumaramide

According to the available Safety Data Sheet, Fumaramide is not classified under any hazard
class by GHS (Globally Harmonized System of Classification and Labelling of Chemicals)[1].

GHS Classification (EC No 1272/2008)

Hazard Class Not Classified
Pictogram None

Signal Word No Signal Word
Hazard Statements None

Other Hazards: As a powdered substance, it may form combustible dust concentrations in air
upon intense heating or when finely distributed and whirled up[4]. Handling may generate dust,
which should be minimized[2].

Reference GHS Classification - Fumaric Acid
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For reference and as a basis for recommended precautions, the GHS classification for the

related compound, Fumaric Acid, is provided below.

GHS Classification

Hazard Class

Serious Eye Damage/Eye Irritation, Category 2A

Pictogram

Signal Word

Warning

Hazard Statements

H319: Causes serious eye irritation. May form

combustible dust concentrations in air.

Precautionary Statements

P264: Wash skin thoroughly after
handling.P280: Wear eye protection/face
protection.P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.P337+P313: If eye irritation

persists: Get medical advice/attention.

(Source:[3][4][5])

Physical and Chemical Properties

Property Value Source(s)
Appearance White Powder / Solid [2]
Odor Odorless [2]
Melting Point 290 °C (decomposes) [9]

Storage Temperature

Refrigerated / Cool and dark

place

[1](6]

Handling and Storage

Safe Handling:
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e Avoid contact with skin, eyes, and clothing[1][2].

e Wash hands and face thoroughly after handling[1][3].

e Avoid the formation and dispersion of dust[1][2].

o Use in a well-ventilated area or under a local exhaust system (fume hood)[1].
» Do not eat, drink, or smoke in the handling area.

e Minimize dust generation and accumulation[2].

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place[1][2].

» Store away from incompatible materials, such as strong oxidizing agents[1][2].
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Preparation

Verify Fume Hood Operation Fig 1: Recommended workflow for safely handling Fumaramide powder.
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Fig 1. Recommended workflow for safely handling Fumaramide powder.
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Exposure Controls and Personal Protection

Even though fumaramide is not classified as hazardous, the following protective measures are

recommended as best practice when handling chemical powders.

Engineering Controls:

o Work in a certified chemical fume hood, especially when handling the powder form, to

minimize inhalation exposure.

o Ensure adequate ventilation in the laboratory.

o Provide easy access to safety showers and eyewash stations[1].

Personal Protective Equipment (PPE):

PPE Type

Specification

Purpose

Eye/Face Protection

Chemical safety goggles or

glasses with side-shields[1].

Protects eyes from dust

particles and splashes.

Hand Protection

Chemically resistant gloves
(e.g., Nitrile)[1].

Prevents skin contact.

Skin/Body Protection

Standard laboratory coat.
Protective clothing as
needed[1].

Protects skin and personal

clothing.

Respiratory Protection

NIOSH-approved dust

respirator[1].

Required when handling
powders outside of a fume

hood or if dust is generated.

First-Aid and Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and

Eye Contact _ o [1]
easy to do. Continue rinsing. If
eye irritation persists, seek

medical advice/attention.

Take off immediately all
contaminated clothing. Rinse

Skin Contact skin with water or shower. Get [1]
medical advice if skin irritation

or a rash occurs.

Remove victim to fresh air and
keep at rest in a position

Inhalation comfortable for breathing. If [1]
you feel unwell, get medical

advice/attention.

Rinse mouth. Do NOT induce
Ingestion vomiting. If you feel unwell, get  [1]

medical advice/attention.

Accidental Release Measures

o Personal Precautions: Avoid substance contact and inhalation of dust. Ensure adequate
ventilation and wear appropriate PPE as described in Section 5[4].

e Environmental Precautions: Do not let the product enter drains, surface water, or ground
water[4].

o Containment and Cleanup: Cover drains. Carefully sweep or scoop up the dry material,
avoiding dust generation, and place it into a suitable, labeled container for disposal[4]. Clean
the affected area thoroughly.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.tcichemicals.com/BE/en/sds/F0066_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/F0066_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/F0066_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/F0066_EU_6N.pdf
https://www.valsynthese.ch/files/MSDS/2025/Carboxylic_Acid_Derivatives/MSDS%20Fumaric%20acid_V1_en.pdf
https://www.valsynthese.ch/files/MSDS/2025/Carboxylic_Acid_Derivatives/MSDS%20Fumaric%20acid_V1_en.pdf
https://www.valsynthese.ch/files/MSDS/2025/Carboxylic_Acid_Derivatives/MSDS%20Fumaric%20acid_V1_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Emergency Event Fig 2: Emergency response workflow for Fumaramide incidents.
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Fig 2: Emergency response workflow for Fumaramide incidents.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide (CO2)[5].
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e Specific Hazards: The product is combustible. As a powder, it may form explosive mixtures

with air on intense heating. Hazardous combustion products can include carbon oxides[4].

e Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Stability and Reactivity

o Reactivity: No specific data available for fumaramide. Fumaric acid may form explosive

mixtures with air on intense heating.

o Chemical Stability: Stable under recommended storage conditions[5].

e Incompatible Materials: Strong oxidizing agents[2].

» Conditions to Avoid: Dust formation, excess heat, and ignition sources|[2].

Toxicological Information

No specific toxicological studies for fumaramide were found in the provided search results.

The data below for the related compound, Fumaric Acid, is for reference only.

Test Result Species Source
Acute Oral Toxicity
9,300 mg/kg Rat
(LD50)
Skin o .
_ o No skin irritation Rabbit
Corrosion/Irritation
Serious Eye Causes serious eye ]
o o Rabbit
Damage/Irritation irritation
Respiratory or Skin Did not cause ] )
e e Guinea pig
Sensitization sensitization
Not classified as a
Carcinogenicity carcinogen by IARC N/A [5]
or OSHA.
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Note on Experimental Protocols: The provided search results cite the outcomes of toxicological
tests but do not include detailed experimental methodologies for these studies. For such
protocols, direct consultation of the original toxicological reports would be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [fumaramide safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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